Cas no 10148-81-9 (H-γ-GLU-GLN-OH)

• Product Name: H-γ-GLU-GLN-OH
• CAS No: 10148-81-9
• MF: C₁₀H₁₇N₃O₆
• MW: 275.258482694626
• MDL: MFCD00038475
• CID: 118393
• PubChem ID: 150914
• Update Time: 2025-08-05

H-γ-GLU-GLN-OH Chemical and Physical Properties

Names and Identifiers

• L-Glutamine, L-g-glutamyl-
• 2-amino-5-[(4-amino-1-carboxy-4-oxobutyl)amino]-5-oxopentanoic acid
• GAMMA-GLU-GLN
• H-GLU(GLN-OH)-OH
• H-γ-Glu-Gln-OH
• H-.gamma.-Glu-Gln-OH
• H-Gamma-Glu-Gln-Oh
• H-GLU(GLN)-OH
• H-g-Glu-Gln-OH
• Gamma Glu-L-Gln-OH
• L-Y-GLUTAMYL-L-GLUTAMINE
• L-Glutamine, L-γ-glutamyl-
• gamma-L-glutamine-L-glycine
• CHEBI:73707
• DTXSID30163415
• H--Glu-Gln-OH
• gamma-l-glutamyl-l-glutamine
• HY-113003
• SCHEMBL236266
• (2S)-2-[(4S)-4-AMINO-4-CARBOXYBUTANAMIDO]-4-CARBAMOYLBUTANOIC ACID
• H-?-Glu-Gln-OH
• 10148-81-9
• AS-10487
• N-L-gamma-glutamyl-L-Glutamine
• gamma-Glutamylglutamine
• F21424
• N2-gamma-Glutamylglutamine
• CS-0059318
• H-
• (S)-2-amino-5-((S)-4-amino-1-carboxy-4-oxobutylamino)-5-oxopentanoic acid
• Q27105013
• (5-L-Glutamyl)-L-glutamine
• Glutamine, N-L-gamma-glutamyl-, L-
• MFCD00038475
• A-Glu-Gln-OH
• (2S)-2-amino-5-[[(1S)-4-amino-1-carboxy-4-oxobutyl]amino]-5-oxopentanoic acid
• gamma-L-Glu-L-Gln
• (2S)-2-amino-5-[[(4S)-4-amino-4-carboxybutanoyl]amino]-5-oxopentanoic acid
• N-gamma-Glutamylglutamine
• L-Glutamine, L-gamma-glutamyl-
• C05283
• 1466-50-8
• AKOS030525458
• H-γ-Glu-Gln-OH≥ 99% (TLC)
• L-gamma-glutamyl-L-glutamine
• DA-64139
• H-γ-GLU-GLN-OH

• MDL： MFCD00038475
• Inchi： 1S/C10H17N3O6/c11-5(9(16)17)1-4-8(15)13-6(10(18)19)2-3-7(12)14/h5-6H,1-4,11H2,(H2,12,14)(H,13,15)(H,16,17)(H,18,19)/t5-,6-/m0/s1
• InChI Key： JBFYFLXEJFQWMU-WDSKDSINSA-N
• SMILES： O=C(CC[C@@H](C(=O)O)N)N[C@H](C(=O)O)CCC(N)=O

Computed Properties

• Exact Mass: 275.11200
• Monoisotopic Mass: 275.11173527g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 19
• Rotatable Bond Count: 10
• Complexity: 370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -4.9
• Topological Polar Surface Area: 173Ų

Experimental Properties

• PSA: 172.81000
• LogP: -0.19510

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Dipeptides

Additional information on H-γ-GLU-GLN-OH

Compound CAS No. 10148-81-9: H-Gamma-Glu-Gln-OH

The compound with CAS No. 10148-81-9, commonly referred to as H-Gamma-Glu-Gln-OH, is a significant molecule in the field of biochemistry and molecular biology. This compound is a dipeptide consisting of two amino acids: glutamic acid (Glu) and glutamine (Gln). The "H" prefix indicates that the molecule is in its hydrochloride salt form, while the "OH" suffix signifies the presence of a hydroxyl group at the terminus. The gamma configuration refers to the specific stereochemistry of the glutamic acid moiety, which plays a critical role in its biological activity and interactions.

H-Gamma-Glu-Gln-OH has been extensively studied for its role in various biological processes, including neurotransmission, immune regulation, and cellular signaling. Recent research has highlighted its potential as a precursor for gamma-amino butyric acid (GABA), a key inhibitory neurotransmitter in the central nervous system. Studies have demonstrated that this compound can influence neuronal activity and modulate synaptic plasticity, making it a promising target for therapeutic interventions in neurological disorders such as epilepsy and anxiety.

One of the most groundbreaking findings related to H-Gamma-Glu-Gln-OH involves its involvement in the regulation of the gut-brain axis. Emerging evidence suggests that this compound can influence gut microbiota composition and barrier function, thereby impacting systemic inflammation and neuroimmune interactions. Preclinical studies have shown that administration of H-Gamma-Glu-Gln-OH can alleviate symptoms of neuroinflammation and improve cognitive function in animal models of neurodegenerative diseases.

The synthesis of H-Gamma-Glu-Gln-OH has also been optimized in recent years, with researchers developing novel peptide coupling strategies to enhance yield and purity. These advancements have facilitated large-scale production, enabling broader applications in both research and clinical settings. For instance, this compound is now widely used as a substrate in enzymatic assays to study peptidase activity and specificity.

In addition to its biological roles, H-Gamma-Glu-Gln-OH has garnered attention for its potential as a nutraceutical ingredient. Clinical trials have demonstrated that oral supplementation with this compound can improve gastrointestinal health by enhancing mucosal repair and reducing oxidative stress. These findings underscore its versatility as both a research tool and a functional ingredient with therapeutic benefits.

Recent advancements in computational modeling have further elucidated the structural dynamics of H-Gamma-Glu-Gln-OH at the molecular level. Molecular docking studies have revealed key interactions between this compound and various receptors, providing insights into its mechanism of action. Such computational approaches are paving the way for the design of more potent analogs with enhanced bioavailability and efficacy.

In conclusion, CAS No. 10148-81-9 (H-Gamma-Glu-Gln-OH) is a multifaceted molecule with profound implications across diverse fields of science. Its role in neurotransmission, immune regulation, and gut-brain axis modulation positions it as a critical player in both basic research and translational medicine. As ongoing studies continue to unravel its complexities, this compound is poised to contribute significantly to our understanding of human health and disease.